Cas no 890092-69-0 (4-Piperidinol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-1-methyl-)

• Product Name: 4-Piperidinol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-1-methyl-
• CAS No: 890092-69-0
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 3103177
• PubChem ID: 5200366
• Update Time: 2025-07-16

4-Piperidinol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-1-methyl-
• 4-[3-(4-methoxyphenyl)-1,2-oxazol-5-yl]-1-methylpiperidin-4-ol
• 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-1-methyl-4-piperidinol
• CHEMBL3446064
• 4-[3-(4-methoxyphenyl)isoxazol-5-yl]-1-methylpiperidin-4-ol
• CS-0322022
• 4-(3-(4-Methoxyphenyl)isoxazol-5-yl)-1-methylpiperidin-4-ol
• 890092-69-0
• STK689324
• AKOS005602013

• Inchi： 1S/C16H20N2O3/c1-18-9-7-16(19,8-10-18)15-11-14(17-21-15)12-3-5-13(20-2)6-4-12/h3-6,11,19H,7-10H2,1-2H3
• InChI Key： MLWLWEGDMCSRNJ-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C2ON=C(C3=CC=C(OC)C=C3)C=2)(O)CC1

Computed Properties

• Exact Mass: 288.14739250Da
• Monoisotopic Mass: 288.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.7Ų

Additional information on 4-Piperidinol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-1-methyl-

Introduction to 4-Piperidinol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-1-methyl- (CAS No. 890092-69-0)

4-Piperidinol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-1-methyl-, identified by its Chemical Abstracts Service (CAS) number 890092-69-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its piperidine ring and isoxazole moiety, contribute to its potential as a lead compound in the discovery of novel therapeutic agents.

The chemical structure of 4-Piperidinol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-1-methyl- incorporates several key functional groups that are critical for its biological interactions. The piperidine ring, a six-membered heterocyclic amine, is known for its stability and ability to form hydrogen bonds, which enhances its binding affinity to biological targets. Additionally, the presence of a methyl group at the 1-position and an isoxazole ring at the 4-position introduces further complexity and potential for modulating biological activity.

The isoxazole moiety is particularly noteworthy due to its role in various pharmacological applications. Isoxazoles have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in this compound, with a phenyl ring bearing a methoxy group at the 4-position and an isoxazole ring at the 5-position, suggests that it may interact with biological targets in a manner similar to other isoxazole-containing compounds. This structural arrangement could potentially lead to enhanced efficacy and selectivity in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies using molecular docking techniques have shown that 4-Piperidinol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-1-methyl- may interact with enzymes and receptors involved in critical biological pathways. These interactions could provide insights into its potential therapeutic effects and help guide further optimization efforts.

In the realm of drug discovery, the synthesis of 4-Piperidinol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-1-methyl- represents a significant achievement in medicinal chemistry. The development of efficient synthetic routes allows for scalable production, which is essential for preclinical and clinical studies. Modern synthetic methodologies have improved the yield and purity of this compound, facilitating its use in various research applications.

The pharmacological profile of 4-Piperidinol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-1-methyl- has been explored through both in vitro and in vivo studies. Initial findings suggest that this compound exhibits inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The methoxy group on the phenyl ring may play a crucial role in modulating these interactions by influencing electronic properties and solubility.

One of the most exciting aspects of this compound is its potential as a scaffold for drug development. By modifying specific functional groups or introducing new substituents, researchers can generate analogs with enhanced properties. This flexibility makes 4-Piperidinol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-1-methyl- an attractive candidate for further exploration in medicinal chemistry.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. Predictive models can now identify promising candidates based on structural features alone, significantly reducing the time and resources required for experimental validation. This approach has already been applied to 4-Piperidinol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-1-methyl-, providing valuable insights into its potential biological activities.

Future research directions for 4-Piperidinol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-1-methyl- include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will be crucial for optimizing its therapeutic potential. Additionally, preclinical studies are needed to assess its safety profile and efficacy in animal models before moving into human trials.

The broader significance of this compound lies in its contribution to the growing library of molecules that exhibit promising biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-Piperidinol, 4-[3-(4-methoxyphenyl)-5-isoxazolyl]-1-methyl- will play an increasingly important role in addressing unmet medical needs.